Cas no 88640-88-4 (Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-)

Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)- structure
88640-88-4 structure
Product Name:Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-
CAS No:88640-88-4
MF:C20H30O3
MW:318.450406551361
CID:625842
PubChem ID:131752388
Update Time:2024-03-01

Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-
    • Inchi: 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-15-13-16-18(21)19(17)20(22)23/h5-6,13,15-16,21H,2-4,7-12,14H2,1H3,(H,22,23)/b6-5-
    • InChI Key: VTTMIYITDPUEFZ-WAYWQWQTSA-N
    • SMILES: C(O)(=O)C1=C(CCCCCCC/C=C\CCCC)C=CC=C1O

Computed Properties

  • Exact Mass: 318.21949481g/mol
  • Monoisotopic Mass: 318.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 57.5Ų
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